Cas no 899963-62-3 (2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 899963-62-3
• MF: C₂₃H₂₀N₂O₃S₂
• MW: 436.546503067017
• CID: 5489616
• Update Time: 2025-08-02

2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-methyl-2-benzothiazolyl)-N-(phenylmethyl)-2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide

• Inchi： 1S/C23H20N2O3S2/c1-17-9-8-14-20-22(17)24-23(29-20)25(15-18-10-4-2-5-11-18)21(26)16-30(27,28)19-12-6-3-7-13-19/h2-14H,15-16H2,1H3
• InChI Key： FRMUDMGMJIQWCT-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=CC=C2S1)CC1=CC=CC=C1)(=O)CS(C1=CC=CC=C1)(=O)=O

Additional information on 2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide

Comprehensive Overview of 2-(Benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 899963-62-3)

The compound 2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 899963-62-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzothiazole-derived acetamide is characterized by the presence of a benzenesulfonyl group and a benzyl substituent, which contribute to its distinct chemical properties. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide is its potential as a therapeutic agent. Recent studies have highlighted its relevance in targeting inflammatory pathways and oxidative stress-related conditions, which are hot topics in modern medicine. The compound's ability to interact with specific biological targets makes it a promising candidate for further investigation in precision medicine and personalized therapies.

From a synthetic chemistry perspective, the preparation of 2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide involves multi-step reactions that require careful optimization. The benzothiazole core is often synthesized via condensation reactions, followed by the introduction of the benzenesulfonyl and benzyl groups. Researchers are particularly interested in improving the yield and purity of this compound, as these factors are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of green chemistry, there is a rising demand for sustainable synthesis methods for complex molecules like 2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide. Scientists are exploring catalytic processes and solvent-free reactions to minimize environmental impact. This aligns with the broader trend of eco-friendly drug development, which is a major focus area for pharmaceutical companies and academic institutions alike.

The physicochemical properties of 2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide also make it an interesting subject for computational chemistry studies. Its lipophilicity, solubility, and stability under various conditions are key parameters that influence its bioavailability and pharmacokinetic profile. Advanced molecular modeling techniques are being employed to predict its behavior in biological systems, which can accelerate the drug development pipeline.

Another area of exploration is the potential of 2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide in combination therapies. With the increasing prevalence of multidrug resistance in various diseases, researchers are investigating how this compound might synergize with existing small-molecule drugs to enhance therapeutic outcomes. This approach is particularly relevant in the fields of oncology and infectious diseases, where drug resistance poses significant challenges.

From an industrial perspective, the scalable production of 2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide is a topic of ongoing research. Companies are investing in process optimization and quality control measures to ensure consistent batches for preclinical and clinical studies. The compound's intellectual property status and patent landscape are also being closely monitored, as they play a crucial role in its commercial viability.

In summary, 2-(benzenesulfonyl)-N-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 899963-62-3) represents a fascinating area of research at the intersection of medicinal chemistry, pharmacology, and materials science. Its unique structure and diverse potential applications make it a compound worth watching in the coming years, as scientists continue to unlock its full potential in addressing some of the most pressing challenges in healthcare and beyond.